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Introduction

Candidalysin, a 31-amino acid peptide toxin secreted by the opportunistic fungal pathogen
Candida albicans, is a critical mediator of host cell damage and immune activation during
mucosal and systemic infections.[1][2][3] As a key virulence factor, candidalysin disrupts
epithelial and immune cell membranes, leading to cell lysis and the induction of pro-
inflammatory signaling pathways.[4][5][6][7] The ability to accurately quantify the cytotoxic
activity of candidalysin is essential for understanding its pathogenic mechanisms and for the
development of novel anti-fungal therapies.

These application notes provide detailed protocols for commonly employed cytotoxicity assays
to measure the activity of candidalysin, including the Lactate Dehydrogenase (LDH) assay,
MTS assay, and Live/Dead staining. Furthermore, we present a summary of quantitative data
from published studies and visualize the key signaling pathways initiated by candidalysin.

Key Signaling Pathways in Candidalysin-Induced
Cytotoxicity

Candidalysin-mediated cytotoxicity is not merely a result of membrane disruption but also
involves the activation of specific host cell signaling cascades. Understanding these pathways
Is crucial for a comprehensive assessment of candidalysin's effects.
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Candidalysin activates epithelial cells through the epidermal growth factor receptor (EGFR) and
downstream mitogen-activated protein kinase (MAPK) pathways, including the p38 and
ERK1/2 pathways.[1][5][8][9] This activation leads to the induction of transcription factors like c-
Fos, culminating in the production of pro-inflammatory cytokines and chemokines.[4][8][9] In
phagocytic cells, candidalysin can trigger the NLRP3 inflammasome, leading to pyroptosis, a
form of programmed cell death.[10][11][12][13]

Below are diagrams illustrating these key signaling pathways.
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Candidalysin-Induced Pyroptosis in Macrophages

Candidalysin

Membrane Damage

l

K+ Efflux

NLRP3 Inflammasome
Activation

Caspase-1 Activation

Gasdermin D (GSDMD)
Cleavage

GSDMD Pore Formation Pro-IL-1B - IL-1f
Pyroptosis & IL-1p3 Release

© 2025 BenchChem. All rights reserved. 47 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1172503?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

LDH Cytotoxicity Assay Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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